Cas no 1103260-98-5 (4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene)

• Product Name: 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene
• CAS No: 1103260-98-5
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 2114320
• Update Time: 2025-05-26

4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(cyclopropylmethoxy)-2-methylBenzene
• 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene

• Inchi： 1S/C11H13ClO/c1-8-6-10(12)4-5-11(8)13-7-9-2-3-9/h4-6,9H,2-3,7H2,1H3
• InChI Key： MROIWISNYSZZLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene

4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene: A Comprehensive Overview

4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene, also known by its CAS number 1103260-98-5, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the family of aromatic compounds, specifically the benzene derivatives, and exhibits a complex molecular architecture that makes it a subject of interest for both academic and industrial research.

The molecular structure of 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene consists of a benzene ring with three substituents: a chlorine atom at the para position, a cyclopropylmethoxy group at the ortho position, and a methyl group at the meta position. This arrangement imparts unique electronic and steric properties to the molecule, which have been extensively studied in recent years. The presence of the cyclopropylmethoxy group introduces additional complexity to the molecule, making it a valuable candidate for exploring novel chemical reactions and applications.

Recent studies have focused on the synthesis and characterization of 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene. Researchers have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to efficiently synthesize this compound. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, has enabled precise determination of its molecular structure and purity. These advancements have significantly improved the reproducibility and scalability of its synthesis, making it more accessible for further research and industrial applications.

The electronic properties of 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene have been extensively investigated using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of conjugation due to its aromatic ring system, which influences its reactivity in various chemical reactions. Additionally, the steric effects introduced by the cyclopropylmethoxy group have been shown to play a crucial role in determining the molecule's stability and reactivity under different conditions.

In terms of applications, 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene has shown potential in several areas. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors. Furthermore, its ability to undergo various functionalization reactions has opened up opportunities for its use in drug discovery and materials science.

Recent research has also explored the environmental impact of 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene. Studies conducted under controlled laboratory conditions have demonstrated that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks to ecosystems.

In conclusion, 4-Chloro-1-(cyclopropylmethoxy)-2-methylbenzene, with its CAS number 1103260-98-5, is a fascinating compound with a wealth of scientific and practical applications. Its unique molecular structure, coupled with its versatile chemical properties, continues to make it an area of active research. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its applications in modern technology.